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Compound of Interest

Compound Name: Omigapil

Cat. No.: B10783124 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the preparation, storage, and handling

of Omigapil stock solutions using Dimethyl Sulfoxide (DMSO) as a solvent. Adherence to these

guidelines is crucial for ensuring the accuracy and reproducibility of experimental results.

Introduction
Omigapil is a selective inhibitor of the mitochondrial permeability transition pore (mPTP)

opening, a key event in apoptosis. It has been investigated for its neuroprotective properties in

various models of neurodegenerative diseases. Accurate preparation of Omigapil stock

solutions is the first critical step for in vitro and in vivo studies. DMSO is a common solvent for

dissolving Omigapil due to its high solubilizing capacity for organic molecules.

Quantitative Data Summary
A clear understanding of the physicochemical properties of Omigapil is essential for accurate

stock solution preparation. The table below summarizes the key quantitative data for Omigapil
and its maleate salt form.
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Property Omigapil Omigapil Maleate

Molecular Formula C₁₉H₁₇NO C₂₃H₂₁NO₅

Molecular Weight ( g/mol ) 275.35 391.42

Solubility in DMSO Data not available ≥ 2.5 mg/mL (6.39 mM)[1]

Appearance Solid Solid

Experimental Protocol: Preparation of a 10 mM
Omigapil Maleate Stock Solution in DMSO
This protocol details the steps for preparing a 10 mM stock solution of Omigapil maleate in

DMSO. This concentration is a common starting point for serial dilutions to achieve desired

experimental concentrations.

Materials:

Omigapil maleate powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes (1.5 mL or 2 mL)

Calibrated analytical balance

Pipettes and sterile pipette tips

Vortex mixer

Optional: Water bath or sonicator

Procedure:

Determine the required mass of Omigapil maleate:

To prepare 1 mL of a 10 mM stock solution, use the following calculation:
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Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x 1000 (mg/g)

Mass (mg) = 0.010 mol/L x 0.001 L x 391.42 g/mol x 1000 mg/g = 3.91 mg

Weighing the Omigapil maleate:

Tare a clean, dry microcentrifuge tube on the analytical balance.

Carefully weigh out 3.91 mg of Omigapil maleate powder into the microcentrifuge tube.

Adding DMSO:

Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the Omigapil
maleate powder.

Dissolution:

Cap the tube securely and vortex the solution until the Omigapil maleate is completely

dissolved.

Visually inspect the solution to ensure there are no visible particles. If dissolution is slow,

gentle warming in a water bath (not exceeding 40°C) or brief sonication can be used to aid

dissolution.[1]

Storage:

For long-term storage, it is recommended to store the stock solution at -20°C or -80°C.[1]

When stored at -20°C, the solution is stable for up to one month. For storage up to six

months, -80°C is recommended.[1]

To avoid repeated freeze-thaw cycles, which can degrade the compound, it is best

practice to aliquot the stock solution into smaller, single-use volumes.

Best Practices for Handling and Use
Hygroscopic Nature of DMSO: DMSO is hygroscopic and will readily absorb moisture from

the air. This can affect the stability and solubility of the compound. Always use anhydrous
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DMSO and keep the container tightly sealed.

Avoid Repeated Freeze-Thaw Cycles: As mentioned, repeated freezing and thawing can

lead to the degradation of Omigapil. Aliquoting the stock solution is highly recommended.

Working Solutions: Prepare fresh working solutions from the frozen stock for each

experiment to ensure consistency and accuracy.

Solvent Effects: Be mindful of the final concentration of DMSO in your experimental system,

as high concentrations of DMSO can have cytotoxic or other off-target effects. It is advisable

to run a vehicle control (containing the same final concentration of DMSO) in all experiments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/product/b10783124?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/omigapil-maleate.html
https://www.benchchem.com/product/b10783124#how-to-prepare-omigapil-stock-solution-in-dmso
https://www.benchchem.com/product/b10783124#how-to-prepare-omigapil-stock-solution-in-dmso
https://www.benchchem.com/product/b10783124#how-to-prepare-omigapil-stock-solution-in-dmso
https://www.benchchem.com/product/b10783124#how-to-prepare-omigapil-stock-solution-in-dmso
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b10783124?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10783124?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

